Cas no 918298-07-4 (Phenol, 4-[(cyclopropylamino)methyl]-2-methoxy-)

• Product Name: Phenol, 4-[(cyclopropylamino)methyl]-2-methoxy-
• CAS No: 918298-07-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 778513
• PubChem ID: 16078823
• Update Time: 2025-04-19

Phenol, 4-[(cyclopropylamino)methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(cyclopropylamino)methyl]-2-methoxy-
• 4-[(cyclopropylamino)methyl]-2-methoxyphenol
• EN300-58700
• AKOS000131160
• DTXSID20582010
• 4-[(cyclopropylamino)methyl]-2-methoxy-phenol
• CHEMBL4554340
• 918298-07-4

• Inchi： 1S/C11H15NO2/c1-14-11-6-8(2-5-10(11)13)7-12-9-3-4-9/h2,5-6,9,12-13H,3-4,7H2,1H3
• InChI Key： UTUZHFORZIYQQF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC1CC1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų